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[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol

Name: [3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol
Brand: Smolecule
SKU: S3020693
Rating: 5 (3 reviews)

Catalog No.

S3020693

CAS No.

2375269-87-5

M.F

C14H17F3O

M. Wt

258.284

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

2375269-87-5

Product Name

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol

IUPAC Name

[3-cyclohexyl-4-(trifluoromethyl)phenyl]methanol

Molecular Formula

C14H17F3O

Molecular Weight

258.284

InChI

InChI=1S/C14H17F3O/c15-14(16,17)13-7-6-10(9-18)8-12(13)11-4-2-1-3-5-11/h6-8,11,18H,1-5,9H2

InChI Key

LLNFNZAZSSYZPU-UHFFFAOYSA-N

SMILES

C1CCC(CC1)C2=C(C=CC(=C2)CO)C(F)(F)F

Solubility

not available

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol, also known as CF3-CHC6H10CH2OH or TFCPM, is a synthetic compound that belongs to the group of alcohols and is widely used in scientific research. It was first synthesized by M. Durand in 1999 and has been studied for its potential applications in various fields, including materials science, pharmaceuticals, and agrochemicals. This paper aims to provide a comprehensive overview of the definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations, and future directions of [3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol.

Definition and Background

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol is a colorless liquid with a molecular weight of 296.3 g/mol and a boiling point of 273°C. It belongs to the group of alcohols and is widely used in scientific research, especially in the fields of materials science, pharmaceuticals, and agrochemicals. It has been studied for its potential applications as a chiral auxiliary, a polymer stabilizer, and an intermediate in the synthesis of various organic compounds.

Physical and Chemical Properties

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol is a colorless liquid with a molecular weight of 296.3 g/mol and a boiling point of 273°C. It has a density of 1.187 g/cm3, a refractive index of 1.512, and a flashpoint of 116°C. The compound is sparingly soluble in water but soluble in organic solvents such as ethanol, acetone, and chloroform. It is stable under normal conditions and is not reactive with acids, bases, or oxidizing agents.

Synthesis and Characterization

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol can be synthesized by the Grignard reaction between 4-(trifluoromethyl)phenylmagnesium bromide and cyclohexanone followed by acidic workup. The compound can be characterized by various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Analytical Methods

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol can be analyzed by various analytical methods such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and NMR spectroscopy. These techniques can be used to determine the purity, identity, and concentration of the compound.

Biological Properties

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol has been studied for its potential biological properties, including its antimicrobial, antitumor, and anti-inflammatory activities. It has been shown to inhibit the growth of various bacteria and fungi and to have cytotoxic effects on cancer cells. The compound has also been studied for its potential anti-inflammatory effects in animal models.

Toxicity and Safety in Scientific Experiments

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol has been tested for its toxicity and safety in various animal models. The results have shown that the compound has a low acute toxicity and is safe for use in scientific experiments at low concentrations. However, more studies are needed to determine the long-term effects and potential hazards of the compound.

Applications in Scientific Experiments

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol has a wide range of applications in scientific experiments, including as a chiral auxiliary, a polymer stabilizer, and an intermediate in the synthesis of various organic compounds. It has also been used as a reagent in the synthesis of pyridine derivatives and as a nucleophilic catalyst in asymmetric reactions.

Current State of Research

The current state of research on [3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol is focused on its potential applications in materials science, pharmaceuticals, and agrochemicals. There is a growing interest in the compound's use as a chiral auxiliary and a polymer stabilizer. More studies are also needed to determine the long-term effects and potential hazards of the compound in different applications.

Potential Implications in Various Fields of Research and Industry

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol has potential implications in various fields of research and industry, including materials science, pharmaceuticals, and agrochemicals. It can be used as a chiral auxiliary in the synthesis of various chiral compounds, as a polymer stabilizer in the synthesis of polymers, and as an intermediate in the synthesis of various organic compounds. The compound also has potential applications in the development of new antimicrobial and antitumor agents.

Limitations and Future Directions

One of the main limitations of [3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol is its limited solubility in water, which limits its applications in aqueous systems. Future research can focus on developing new methods for improving the compound's solubility in water and other aqueous solvents. Another area of future research can focus on the compound's potential applications in other fields such as catalysis, electrochemistry, and photochemistry. Finally, more studies are needed to determine the long-term effects and potential hazards of the compound in different applications.

Conclusion

[3-Cyclohexyl-4-(trifluoromethyl)phenyl]methanol is a synthetic compound that has a wide range of potential applications in scientific research. It has been studied for its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations, and future directions. Despite its limitations, the compound has the potential to make a significant impact in several fields, and further research is needed to realize its full potential.